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Compound of Interest

Compound Name: Flufenoxuron-d3

Cat. No.: B15608782

L  Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of Flufenoxuron-d3, a deuterated
analog of the insect growth regulator Flufenoxuron. This document details its chemical identity,

mechanism of action, and relevant experimental protocols, with a focus on its application in

analytical and research settings.

Core Compound Identity: Flufenoxuron-d3

Flufenoxuron-d3 is the isotopically labeled version of Flufenoxuron, a member of the
benzoylurea class of insecticides. The deuterium labeling makes it an ideal internal standard
for quantitative analysis of Flufenoxuron in various matrices.

Identifier

Value

Compound Name

Flufenoxuron-d3

Unlabeled CAS Number

101463-69-8[1]

Molecular Formula

C21HsD3CIFsN203

Molecular Weight

491.79 g/mol
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Physicochemical Properties of Flufenoxuron
(Unlabeled)

The following table summarizes the key physicochemical properties of the unlabeled
Flufenoxuron, which are critical for understanding its environmental fate and behavior in
analytical systems.

Property Value Reference
Molecular Formula C21H11CIFsN20s3 [1]
Molar Mass 488.77 g-mol—1 [1]
Appearance White crystalline powder [1]
Melting Point 169-172 °C (decomposes) [1]
Water Solubility 0.004 mg/L (25 °C) [1]
Vapor Pressure 4.55 x 10712 Pa (20 °C) [1]

LogP (Octanol-Water Partition
o 4.0 [1]
Coefficient)

Mechanism of Action: Inhibition of Chitin
Biosynthesis

Flufenoxuron's insecticidal activity is derived from its function as a chitin synthesis inhibitor.[1]
[2][3] Chitin is an essential polymer of N-acetylglucosamine that provides structural integrity to
the insect cuticle and the peritrophic matrix of the midgut. By disrupting the production of chitin,
Flufenoxuron interferes with the molting process in larval and nymphal stages, which ultimately
leads to their death.[1][2] The primary molecular target is believed to be the enzyme chitin
synthase.[1][2]
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Caption: Flufenoxuron's interference in the insect chitin biosynthesis pathway.

Experimental Protocols
Quantification of Flufenoxuron in Biological Samples
using LC-MS/MS

The use of Flufenoxuron-d3 as an internal standard is critical for accurate quantification. The
following protocol outlines a general workflow for the analysis of Flufenoxuron in blood
samples.

Sample Preparation (Solid-Phase Extraction - SPE):

A blood sample is loaded onto an SPE cartridge (e.g., Bond Elut Certify).

The cartridge is washed to remove potential interferences.

Flufenoxuron is eluted from the cartridge using a suitable solvent.

The eluate is evaporated to dryness and then reconstituted in a solvent appropriate for LC-
MS/MS analysis (e.g., 70% methanol).[1]

LC Separation:

e The reconstituted sample is injected into a High-Performance Liquid Chromatography
(HPLC) system.

o Chromatographic separation is achieved on a reverse-phase column (e.g., C18) using a
gradient mobile phase, such as ammonium formate in methanol and water.[1]
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MS/MS Detection:
e The eluent from the HPLC column is introduced into a triple quadrupole mass spectrometer.

o Detection is performed in positive ion mode using electrospray ionization (ESI) and selective
reaction monitoring (SRM).[1]

Sample Preparation Analysis

Blood Sample I—)| Solid-Phase Extraction (SPE) I—)| Elution & Reconstitution |~—:>| LC Injection I—)| Chromatographic Separation (C18) l—)

MS/MS Detection (SRM)
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Caption: Experimental workflow for LC-MS/MS analysis of flufenoxuron.

Field Efficacy Trial Protocol

This protocol provides a framework for assessing the effectiveness of Flufenoxuron against a
target pest in an agricultural setting.

Experimental Design:

» Employ a Randomized Complete Block Design (RCBD) with at least three replications.
o Define plot sizes (e.g., 6m x 5m) and include buffer zones to prevent spray drift.[4]
Treatments:

o Flufenoxuron applied at the recommended dosage.

e An untreated control (sprayed with water only).

o (Optional) A standard insecticide for comparison.[4]

Application:
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e Conduct a pest count one day before the application to establish a baseline.
o Use a calibrated sprayer to ensure uniform coverage of the treatment area.[4]
Data Collection and Analysis:

o Collect pest population data at specified intervals post-application.

o Perform an Analysis of Variance (ANOVA) to determine the statistical significance between
the different treatments.[4]

Synthesis of Flufenoxuron

A general synthesis pathway for Flufenoxuron involves multiple steps, with a key reaction being
the coupling of 2,6-difluorobenzamide with a substituted phenoxyfluorophenyl isocyanate. The
synthesis of a crucial intermediate, 2-fluoro-4-(2-chloro-4-trifluoromethyl phenoxy) aniline, is
outlined below.[1]
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Intermediate Synthesis

3-fluoro-4-aminophenol

'

Acylation with Organic Acid Anhydride

'

3-fluoro-4-acetaminophenol

'

Condensation with 3,4-dichloro-trifluoromethyl benzene

'

2-fluoro-4-(2-chloro-4-trifluoromethyl phenoxy) acetanilide

'

Acidolysis & Neutralization

'

Final Intermediate: 2-fluoro-4-(2-chloro-4- trifluoromethyl phenoxy) aniline

Click to download full resolution via product page

Caption: Workflow for the synthesis of a key flufenoxuron intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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